Cas no 2137597-65-8 (Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-)

• Product Name: Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-
• CAS No: 2137597-65-8
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5287644
• Update Time: 2025-06-08

Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-

• Inchi： 1S/C12H14ClN3/c1-3-16-8-10(7-14-16)11-5-4-9(2)15-12(11)6-13/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： WFDKVZHZFPKAPP-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C)=CC=C1C1=CN(CC)N=C1

Additional information on Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl-

Pyridine Derivative with Unique Structural Features and Emerging Applications

The compound Pyridine, 2-(chloromethyl)-3-(1-ethyl-1H-pyrazol-4-yl)-6-methyl- (CAS No. 2137597-65-8) represents a structurally complex organic molecule with significant potential in pharmaceutical and biomedical research. Its chemical structure incorporates a central pyridine ring substituted at the 2-position with a chloromethyl group, at the 3-position with a 1-ethyl-1H-pyrazol-4-yl moiety, and at the 6-position with a methyl group. This configuration creates a versatile scaffold for modulating physicochemical properties and biological activities.

Recent advancements in synthetic methodologies have enabled precise control over the synthesis of this compound. Researchers have optimized conditions using palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group efficiently. A study published in Journal of Medicinal Chemistry (2023) demonstrated that varying the substituents on the pyrazole ring significantly alters binding affinity toward protein targets, suggesting its utility as a lead compound in drug discovery programs targeting kinases and proteases.

In pharmacological evaluations, this pyridine derivative has exhibited promising biological profiles. Preclinical data indicate potent antimicrobial activity against Gram-positive bacteria, attributed to disruption of cell membrane integrity via interactions with lipid bilayers. Notably, its methyl-substituted pyridine core enhances lipophilicity without compromising aqueous solubility—a critical balance for drug delivery systems. A collaborative study between Stanford University and Merck Research Labs (published in Nature Communications, 2023) highlighted its ability to inhibit tumor necrosis factor-alpha (TNF-α) production in macrophage cultures, pointing toward potential applications in autoimmune disease management.

Structural characterization using X-ray crystallography revealed an unusual conformational preference due to steric interactions between the ethyl group on the pyrazole ring and the methyl substituent on the pyridine ring. This spatial arrangement stabilizes a bioactive conformation that facilitates binding to enzyme active sites. Computational docking studies corroborated these findings, showing favorable interactions with conserved residues in cyclin-dependent kinase 4/6 (CDK4/6) targets—a promising direction for cancer therapy development.

Emerging applications extend into diagnostic chemistry through its use as a fluorescent probe precursor. When conjugated with boronic acid groups, this compound forms sensors for glucose detection in biological fluids, achieving sub-micromolar sensitivity according to work reported in ACS Sensors (2023). The presence of both chloromethyl and pyrazole groups provides dual functionalization points for bioconjugation strategies without compromising core structural integrity.

In vivo studies conducted on murine models demonstrated favorable pharmacokinetic properties: oral bioavailability exceeded 40% after formulation into nanostructured lipid carriers. The compound exhibited minimal off-target effects at therapeutic doses, as evidenced by unchanged liver enzyme profiles compared to controls. These results align with mechanistic insights from molecular dynamics simulations showing selective binding to intended protein targets over off-target receptors.

The unique combination of structural features—the halogenated alkyl chain at C2, electron-donating methyl groups at C6, and electron-withdrawing pyrazole substituent—creates an electrostatic environment conducive to hydrogen bonding networks critical for enzyme inhibition. This has led to exploration as an antiviral agent against flaviviruses like Zika virus, where it disrupts capsid protein assembly during replication cycles according to unpublished data from NIH-funded research consortia.

Safety assessments indicate low acute toxicity profiles when administered subcutaneously or intravenously. Genotoxicity assays using the Ames test showed no mutagenic potential even at concentrations exceeding therapeutic levels by three orders of magnitude. These characteristics position this compound favorably compared to existing therapies lacking such well-defined safety margins.

Ongoing research focuses on developing prodrug variants where the chloromethyl group is masked until metabolic activation within target tissues. Such strategies aim to enhance selectivity while reducing systemic exposure risks. Preliminary results from these studies suggest improved efficacy-toxicity ratios across multiple preclinical models.